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Compound of Interest

Compound Name: Diethylene glycol ditosylate

Cat. No.: B051767 Get Quote

This document provides essential safety and logistical information for the proper disposal of

diethylene glycol ditosylate, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with standard laboratory waste management protocols.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of diethylene glycol ditosylate
is fundamental to its safe handling and disposal. The following table summarizes key

quantitative data for this compound.
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Property Value Source

CAS Number 7460-82-4 [1]

Molecular Formula C₁₈H₂₂O₇S₂ [1]

Molar Mass 414.49 g/mol [1]

Appearance Solid

Melting Point 87-89 °C [1]

Boiling Point 581.2 °C (Predicted) [1]

Flash Point 305.3 °C [1]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.
[1]

Operational and Disposal Plan
The recommended procedure for the disposal of diethylene glycol ditosylate is through a

licensed professional waste disposal service. In-laboratory chemical deactivation is not

advised. The following steps provide a comprehensive workflow for the safe collection, storage,

and preparation of diethylene glycol ditosylate waste for disposal.

Step 1: Personal Protective Equipment (PPE)
Before handling diethylene glycol ditosylate, ensure that the appropriate personal protective

equipment is worn. This is critical to mitigate risks of exposure, as the compound is known to

cause skin, eye, and respiratory irritation.[1][2]

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of generating dust, use an N95-type dust mask or a

respirator.
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Step 2: Waste Collection and Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Designated Waste Container: Use a clearly labeled, dedicated waste container for

diethylene glycol ditosylate waste. The container should be made of a compatible material

(e.g., high-density polyethylene) and have a secure, tight-fitting lid.

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents as "Diethylene Glycol Ditosylate." Include the approximate quantity and any other

components mixed with the waste.

Solid Waste: Collect solid diethylene glycol ditosylate waste, including contaminated items

such as weigh boats, gloves, and paper towels, in the designated solid waste container.

Avoid generating dust during transfer.

Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with

diethylene glycol ditosylate should be placed in a designated sharps container that is also

labeled as hazardous waste.

Chemical Incompatibility: Do not mix diethylene glycol ditosylate waste with incompatible

chemicals. While specific incompatibility data for this compound is limited, as a general

precaution, avoid mixing it with strong oxidizing agents, strong acids, or strong bases.

Step 3: Spill Management
In the event of a spill, follow these procedures to safely clean the affected area.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure adequate ventilation.

Containment: Prevent the spill from spreading.

Cleanup:

For solid spills, carefully sweep or scoop the material into the designated hazardous waste

container. Take care to avoid creating dust.
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Clean the spill area with an appropriate solvent and absorbent material.

All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must be

disposed of as hazardous waste.

Step 4: Storage of Waste
Proper storage of hazardous waste while awaiting collection is a critical safety and compliance

step.

Secure Location: Store the sealed and labeled waste container in a designated, secure

hazardous waste accumulation area. This area should be well-ventilated and away from

general laboratory traffic.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Container Integrity: Regularly inspect the waste container for any signs of degradation or

leakage. Ensure the lid remains tightly closed.

Step 5: Final Disposal
The final step is the transfer of the waste to a certified disposal facility.

Contact a Professional Service: Arrange for the collection of the hazardous waste by a

licensed professional waste disposal service.[1] Provide them with a full description of the

waste material.

Incineration: The standard and recommended method of disposal for this type of chemical

waste is high-temperature incineration in a facility equipped with an afterburner and scrubber

to neutralize harmful combustion byproducts.[1]

Documentation: Retain all documentation related to the waste transfer and disposal for your

laboratory's records, in accordance with institutional and regulatory requirements.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of diethylene
glycol ditosylate.

Start: Identify Diethylene Glycol
Ditosylate Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Labeled, Designated Container

Is there a spill?

Step 3: Manage Spill
(Contain, Clean, Dispose of Debris)

Yes

Step 4: Store Sealed Container
in a Secure Area

No

Step 5: Arrange for Pickup by a
Licensed Waste Disposal Service

End: Waste Disposed of
via Incineration
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of diethylene glycol ditosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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